Cas no 1805186-44-0 (6-Bromo-3-cyano-2-(trifluoromethyl)aniline)

• Product Name: 6-Bromo-3-cyano-2-(trifluoromethyl)aniline
• CAS No: 1805186-44-0
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4976874
• Update Time: 2025-06-10

6-Bromo-3-cyano-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-cyano-2-(trifluoromethyl)aniline
• 3-amino-4-bromo-2-(trifluoromethyl)benzonitrile

• Inchi： 1S/C8H4BrF3N2/c9-5-2-1-4(3-13)6(7(5)14)8(10,11)12/h1-2H,14H2
• InChI Key： FGRQBPOEZNDPRC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(C(F)(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 257
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8

Additional information on 6-Bromo-3-cyano-2-(trifluoromethyl)aniline

Introduction to 6-Bromo-3-cyano-2-(trifluoromethyl)aniline (CAS No. 1805186-44-0)

6-Bromo-3-cyano-2-(trifluoromethyl)aniline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1805186-44-0, belongs to the class of aniline derivatives, which are widely recognized for their role in the synthesis of various bioactive molecules. The presence of multiple substituents, including a bromo group, a cyano group, and a trifluoromethyl group, endows this molecule with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The bromo substituent on the aromatic ring introduces electrophilic characteristics, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly useful in constructing more complex molecular architectures, which are often required in drug discovery efforts. Additionally, the cyano group serves as a versatile handle for further derivatization, allowing for the introduction of additional functional moieties or the alteration of electronic properties. The trifluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, making it a popular choice in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable preparations of 6-Bromo-3-cyano-2-(trifluoromethyl)aniline, contributing to its growing utility in industrial applications. For instance, modern catalytic systems have improved the yields and selectivity of reactions involving this compound, reducing the need for harsh conditions or excessive purification steps. These improvements align with the broader trend toward greener chemistry practices, where sustainability and efficiency are prioritized alongside traditional metrics of success.

In the realm of pharmaceutical research, 6-Bromo-3-cyano-2-(trifluoromethyl)aniline has been explored as a precursor for various therapeutic agents. Its structural motifs are reminiscent of several known bioactive compounds that target specific biological pathways. For example, analogs containing similar substituents have shown promise in inhibiting enzymes involved in cancer metabolism or modulating immune responses. While no direct clinical candidates derived from this exact compound have yet reached market approval, its potential remains an area of active investigation by academic and industrial researchers alike.

The agrochemical sector has also shown interest in 6-Bromo-3-cyano-2-(trifluoromethyl)aniline due to its structural features that can contribute to the development of novel pesticides or herbicides. The combination of electron-withdrawing groups such as the cyano and trifluoromethyl substituents can enhance the bioactivity of a molecule by improving its lipophilicity and binding interactions with biological targets. Furthermore, the presence of a bromo group allows for further derivatization into more complex structures that may exhibit improved efficacy against resistant pests.

From a computational chemistry perspective, 6-Bromo-3-cyano-2-(trifluoromethyl)aniline has been subjected to detailed molecular modeling studies to understand its interactions with potential biological targets. These studies have provided insights into how modifications to its structure could optimize its binding affinity or selectivity. For instance, computational analysis has suggested that subtle changes to the positioning of substituents could significantly alter its pharmacokinetic properties, making it a valuable tool for structure-activity relationship (SAR) studies.

The synthesis of 6-Bromo-3-cyano-2-(trifluoromethyl)aniline typically involves multi-step processes that require careful optimization to achieve high yields and purity. Recent reports have highlighted novel synthetic routes that leverage transition metal catalysis or photoredox conditions to streamline these processes. Such innovations not only improve efficiency but also open up new possibilities for functionalizing this compound with additional moieties tailored to specific research goals.

In conclusion, 6-Bromo-3-cyano-2-(trifluoromethyl)aniline (CAS No. 1805186-44-0) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features—comprising a bromo group, a cyano group, and a trifluoromethyl group—make it a valuable building block for further chemical synthesis. As research continues to uncover new methodologies and applications for this compound, its importance in drug discovery and material science is likely to grow further.